Cas no 2227771-81-3 ((2S)-1-(1H-imidazol-5-yl)propan-2-ol)
(2S)-1-(1H-imidazol-5-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-(1H-imidazol-5-yl)propan-2-ol
- EN300-1817456
- 2227771-81-3
-
- Inchi: 1S/C6H10N2O/c1-5(9)2-6-3-7-4-8-6/h3-5,9H,2H2,1H3,(H,7,8)/t5-/m0/s1
- InChI Key: SFABOSBETMVMIP-YFKPBYRVSA-N
- SMILES: O[C@@H](C)CC1=CN=CN1
Computed Properties
- Exact Mass: 126.079312947g/mol
- Monoisotopic Mass: 126.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 48.9Ų
(2S)-1-(1H-imidazol-5-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1817456-0.05g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 0.05g |
$1513.0 | 2023-09-19 | ||
| Enamine | EN300-1817456-0.1g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 0.1g |
$1585.0 | 2023-09-19 | ||
| Enamine | EN300-1817456-0.25g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 0.25g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1817456-0.5g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 0.5g |
$1728.0 | 2023-09-19 | ||
| Enamine | EN300-1817456-1.0g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 1g |
$1801.0 | 2023-06-01 | ||
| Enamine | EN300-1817456-2.5g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 2.5g |
$3530.0 | 2023-09-19 | ||
| Enamine | EN300-1817456-5.0g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 5g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1817456-10.0g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 10g |
$7742.0 | 2023-06-01 | ||
| Enamine | EN300-1817456-1g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 1g |
$1801.0 | 2023-09-19 | ||
| Enamine | EN300-1817456-5g |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol |
2227771-81-3 | 5g |
$5221.0 | 2023-09-19 |
(2S)-1-(1H-imidazol-5-yl)propan-2-ol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (2S)-1-(1H-imidazol-5-yl)propan-2-ol
Comprehensive Overview of (2S)-1-(1H-imidazol-5-yl)propan-2-ol (CAS No. 2227771-81-3): Properties, Applications, and Research Insights
(2S)-1-(1H-imidazol-5-yl)propan-2-ol, identified by its CAS number 2227771-81-3, is a chiral organic compound featuring an imidazole ring linked to a propanol moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery. The imidazole core, a common motif in biologically active compounds, contributes to its versatility in medicinal chemistry applications.
Recent studies highlight the growing interest in chiral synthons like (2S)-1-(1H-imidazol-5-yl)propan-2-ol for developing targeted therapies. Researchers are particularly focused on its potential role in creating enzyme inhibitors and receptor modulators, addressing current healthcare challenges such as antimicrobial resistance and metabolic disorders. The compound's stereospecificity (indicated by the (2S) configuration) makes it valuable for asymmetric synthesis in modern drug development pipelines.
From a chemical perspective, 2227771-81-3 exhibits interesting physicochemical properties. The presence of both hydrophilic (hydroxyl group) and hydrophobic (imidazole ring) moieties contributes to its amphiphilic character, influencing solubility and bioavailability parameters crucial for pharmaceutical formulations. Advanced analytical techniques including HPLC and chiral chromatography are typically employed to ensure the compound's purity and enantiomeric excess in research settings.
The synthesis of (2S)-1-(1H-imidazol-5-yl)propan-2-ol typically involves multi-step organic transformations, with recent literature emphasizing green chemistry approaches. Modern synthetic strategies focus on atom economy and catalytic asymmetric synthesis to improve yield and reduce environmental impact—key considerations aligning with current sustainable chemistry trends in the pharmaceutical industry.
In biochemical applications, this compound's imidazole pharmacophore shows promise for interacting with biological targets. Computational studies suggest potential binding affinities with various metalloenzymes, sparking interest in its use for designing novel therapeutic agents. These findings correlate with growing market demands for innovative small molecule drugs addressing unmet medical needs.
Quality control protocols for CAS 2227771-81-3 require stringent characterization using spectroscopic methods (NMR, MS) and thermal analysis techniques. The compound's stability under various conditions is a critical parameter being investigated, particularly for potential formulation development. Such data is increasingly valuable for researchers navigating regulatory requirements in preclinical studies.
The commercial availability of (2S)-1-(1H-imidazol-5-yl)propan-2-ol through specialty chemical suppliers has expanded in recent years, reflecting its growing research utility. Current market analysis indicates rising demand for such chiral intermediates, driven by expanding drug discovery programs worldwide. Proper storage recommendations typically include protection from moisture and oxidation to maintain compound integrity.
Emerging research directions explore the compound's potential in bioconjugation chemistry and prodrug design. Its functional groups offer sites for strategic modifications, making it adaptable for various drug delivery systems. These applications align well with contemporary interests in targeted therapeutics and precision medicine approaches dominating pharmaceutical innovation.
From a safety perspective, standard laboratory precautions apply when handling 2227771-81-3, including appropriate personal protective equipment. While not classified as hazardous under standard protocols, proper risk assessment should precede experimental work—a practice consistent with current laboratory safety standards and responsible research initiatives.
The scientific literature regarding (2S)-1-(1H-imidazol-5-yl)propan-2-ol continues to grow, with recent patents highlighting its incorporation into novel chemical entities. Intellectual property landscapes suggest increasing commercial interest, particularly in therapeutic areas where imidazole-containing compounds have demonstrated clinical success. This trend mirrors broader industry movements toward heterocyclic scaffolds in medicinal chemistry.
Analytical challenges associated with this compound often involve ensuring enantiomeric purity during quality control. Advanced separation techniques have become crucial for characterizing such chiral molecules, reflecting technological advancements in analytical chemistry that support modern drug development workflows.
Future research directions may explore the compound's utility in catalysis or as a ligand in metal-organic frameworks, expanding its applications beyond pharmaceutical contexts. Such investigations would align with current interdisciplinary approaches in chemical research that seek to maximize molecular functionality across multiple scientific domains.
2227771-81-3 ((2S)-1-(1H-imidazol-5-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)